Cas no 832733-18-3 (Propanoic acid, compd. with dimethylpyridine (1:1))

• Product Name: Propanoic acid, compd. with dimethylpyridine (1:1)
• CAS No: 832733-18-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 674038
• PubChem ID: 71415775
• Update Time: 2025-04-19

Propanoic acid, compd. with dimethylpyridine (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, compd. with dimethylpyridine (1:1)
• 2,3-dimethylpyridine,propanoic acid
• Propanoic acid--2,3-dimethylpyridine (1/1)
• 832733-18-3
• DTXSID30835185

• Inchi： 1S/C7H9N.C3H6O2/c1-6-4-3-5-8-7(6)2;1-2-3(4)5/h3-5H,1-2H3;2H2,1H3,(H,4,5)
• InChI Key： YHGNCLZKBSZTNV-UHFFFAOYSA-N
• SMILES： OC(CC)=O.N1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų